Cas no 61656-54-0 (2-Furanacetic acid, 5-hexadecyl-, methyl ester)

2-Furanacetic acid, 5-hexadecyl-, methyl ester structure
61656-54-0 structure
Product Name:2-Furanacetic acid, 5-hexadecyl-, methyl ester
CAS No:61656-54-0
MF:C23H40O3
MW:364.56190776825
CID:471155
PubChem ID:10384193
Update Time:2025-04-19

2-Furanacetic acid, 5-hexadecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furanacetic acid, 5-hexadecyl-, methyl ester
    • methyl 2-(5-hexadecylfuran-2-yl)acetate
    • Plakorsin A
    • 61656-54-0
    • DTXSID10439089
    • CHEMBL478745
    • Inchi: 1S/C23H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-18-19-22(26-21)20-23(24)25-2/h18-19H,3-17,20H2,1-2H3
    • InChI Key: RSEGFEUGOMWIRF-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)OC)=CC=C1CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 364.2979
  • Monoisotopic Mass: 364.29774513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 18
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd